Cas no 24393-41-7 (2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-)

2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)- structure
24393-41-7 structure
Product Name:2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-
CAS No:24393-41-7
MF:C13H13NO2
MW:215.247823476791
CID:1420083
PubChem ID:5702473
Update Time:2025-04-20

2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester, (2E)-
    • ethyl 2-cyano-3-(2-methylphenyl)prop-2-enoate
    • G33925
    • 24393-41-7
    • CCG-252135
    • EN300-113856
    • 19310-51-1
    • ethyl (E)-2-cyano-3-(2-methylphenyl)prop-2-enoate
    • ethyl2-cyano-3-(2-methylphenyl)prop-2-enoate
    • AKOS003852034
    • SCHEMBL11669586
    • Inchi: 1S/C13H13NO2/c1-3-16-13(15)12(9-14)8-11-7-5-4-6-10(11)2/h4-8H,3H2,1-2H3/b12-8+
    • InChI Key: FPBJDRRJLHQBJS-XYOKQWHBSA-N
    • SMILES: O(C(/C(/C#N)=C/C1C=CC=CC=1C)=O)CC

Computed Properties

  • Exact Mass: 215.09469
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
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